Cas no 54118-78-4 (Methanone, (4-methoxyphenyl)(3-nitrophenyl)-)
54118-78-4 structure
Product Name:Methanone, (4-methoxyphenyl)(3-nitrophenyl)-
CAS No:54118-78-4
MF:C14H11NO4
MW:257.241443872452
CID:355500
PubChem ID:794540
Update Time:2025-04-19
Methanone, (4-methoxyphenyl)(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, (4-methoxyphenyl)(3-nitrophenyl)-
- (4-methoxyphenyl)-(3-nitrophenyl)methanone
- Oprea1_411958
- 1-(3-nitrobenzoyl)-4-methoxybenzene
- PJFAYZAQZJOLKX-UHFFFAOYSA-N
- AB00080397-01
- 54118-78-4
- 4-methoxy-3'-nitrobenzophenone
- SCHEMBL4470153
- 4-methoxyphenyl 3-nitrophenyl ketone
- AKOS000747663
- DTXSID90355238
- Oprea1_100607
- CCG-329403
- (4-methoxyphenyl)(3-nitrophenyl)methanone
- Cambridge id 5316724
- (4-methoxyphenyl)-(3-nitrophenyl)-methanone
-
- Inchi: 1S/C14H11NO4/c1-19-13-7-5-10(6-8-13)14(16)11-3-2-4-12(9-11)15(17)18/h2-9H,1H3
- InChI Key: PJFAYZAQZJOLKX-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)C(C1C=CC=C(C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 257.06883
- Monoisotopic Mass: 257.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- PSA: 69.44
Methanone, (4-methoxyphenyl)(3-nitrophenyl)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
54118-78-4 (Methanone, (4-methoxyphenyl)(3-nitrophenyl)-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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